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‘ Compound of Interest

Compound Name: Ethyl 3-methylisoxazole-4-carboxylate

Cat. No- B104236

In-Depth Technical Guide: Ethyl 3-methylisoxazole-4-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure, and available experimental data for Ethyl 3-
methylisoxazole-4-carboxylate, a heterocyclic compound of interest in pharmaceutical and agrochemical research.

Core Chemical Properties and Structure

Ethyl 3-methylisoxazole-4-carboxylate is a versatile intermediate recognized for its unique isoxazole structure, which imparts valuable reactivity for
synthesis of diverse bioactive molecules.[1] It serves as a crucial building block in the development of novel therapeutic agents, particularly in the fiel
anti-inflammatory and antimicrobial drug discovery.[1]

Structural Information

The chemical structure of Ethyl 3-methylisoxazole-4-carboxylate is centered around a 3-methylisoxazole core with an ethyl carboxylate group at th
position.

graph "Ethyl 3-methylisoxazole-4-carboxylate" {
layout=neato;
node [shape=plaintext];
edge [color="#202124"1;

// Atom nodes

Cl [label="C", pos="0,0!"1;

C2 [label="C", pos="1.5,0!"];

01 [label="0", pos="2.25,1.25!"1;
N1 [label="N", pos="0.75,1.25!"1;
C3 [label="C", pos="-0.75,1.25!"];
C4 [label="C", pos="-1.5,0!"1;

02 [label="0", pos="-2.25,-1!"1;
03 [label="0", pos="-2.25,1!"1;
C5 [label="C", pos="-3.75,-1!"1;
C6 [label="C", pos="-4.5,-2!"1;
C7 [label="C", po0s="3.0,-0.75!"];

// Bond edges

C1l -- C2;
c2 -- 01;
01 -- NI1;
N1 -- C3;
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3 -- C1;
Cl -- C4;
C4 -- 02;
C4 -- 03 [style=filled, color="#EA4335", penwidth=3];
02 -- C5;
C5 -- C6;
2 -- C7;

// Atom labels

node [fontcolor="#202124"1;

H1 [label="HsC", pos="3.75,-0.75!"];

0 labell [label="0", pos="-2.25,1.5!"];
0 label2 [label="0", pos="-2.25,-1.5!"];
CH2 [label="CH:", pos="-3.75,-0.5!"];
CH3 [label="CHs", pos="-4.5,-2.5!"];

N label [label="N", pos="0.75,1.75!"];
C labell [label="C", pos="0,-0.5!"];

C label2 [label="C", pos="1.5,-0.5!"1;

C label3 [label="C", pos="-0.75,1.75!"];
C label4 [label="C", pos="-1.5,-0.5!"];
}

Caption: A logical workflow for the synthesis and biological evaluation of Ethyl 3-methylisoxazole-4-carboxyli

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific
experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals,

empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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